Cas no 646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646514-88-7x300.png)
646514-88-7 structure
Product Name:1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646514-88-7
Molecular Formula:C19H19NO5S
Molecular Weight:373.42286
CID:420086
PubChem ID:10022229
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(3-methoxyphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- CHEMBL1917448
- BDBM50357134
- DTXSID60434367
- SCHEMBL1385689
- 646514-88-7
-
- InChIKey: LTZIPSVUUPYNGF-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19NO5S/c1-12-7-8-17-16(9-12)19(13(2)20(17)11-18(21)22)26(23,24)15-6-4-5-14(10-15)25-3/h4-10H,11H2,1-3H3,(H,21,22)
- SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC(=C3)OC)C)CC(=O)O
Computed Properties
- Exact Mass: 373.09847
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 5
- Monoisotopic Mass: 373.09839388g/mol
- Heavy Atom Count: 26
- Complexity: 616
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 85.6
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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2. Back cover
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Chengliang He,Youwen Pan,Yanni Ouyang,Qing Shen,Yuan Gao,Kangrong Yan,Jin Fang,Yiyao Chen,Chang-Qi Ma,Jie Min,Chunfeng Zhang,Lijian Zuo,Hongzheng Chen Energy Environ. Sci., 2022,15, 2537-2544
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Qiong Zheng J. Mater. Chem. A, 2019,7, 22550-22558
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Sudheer Ganisetti,Anuraag Gaddam,Rajesh Kumar,Sathravada Balaji,Glenn C. Mather,Maria J. Pascual,Margit Fabian,Renée Siegel,Jürgen Senker,Vladislav V. Kharton,Julien Guénolé,N. M. Anoop Krishnan,José M. F. Ferreira,Amarnath R. Allu Phys. Chem. Chem. Phys., 2019,21, 23966-23977
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Ai Tran,Song Zheng,Dawanna S. White,Alyson M. Curry Chem. Sci., 2021,12, 3360-3360
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Hai Cao,Marie-Paule Van Den Eede,Guy Koeckelberghs,Kunal S. Mali,Steven De Feyter Chem. Commun., 2017,53, 153-156
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C. C. Caliman,A. F. Mesquita,D. F. Cipriano,J. C. C. Freitas,A. A. C. Cotta,W. A. A. Macedo,A. O. Porto RSC Adv., 2018,8, 6136-6145
646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-) Related Products
- 67-16-3(Thiamine disulfide)
- 4043-88-3((2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid)
- 452-66-4(5-Chloro-2-fluorotoluene)
- 4415-82-1(cyclobutylmethanol)
- 77-48-5(1,3-Dibromo-5,5-dimethylhydantoin)
- 111-35-3(3-\u200bEthoxy-\u200b1-\u200bpropanol)
- 4431-01-0(Ligustilide)
- 2973-17-3(N-Allylmaleimide)
- 3775-51-7(2-N-(carboxymethyl)dodecanamidoacetic acid)
- 112-07-2(2-Butoxyethyl acetate)
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